5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole

• Molecular Formula: C8H6FNOS2
• Molecular Weight: 215.3 g/mol
• IUPAC Name: 5-fluoro-2-methylsulfinyl-1,3-benzothiazole
• InChI: InChI=1S/C8H6FNOS2/c1-13(11)8-10-6-4-5(9)2-3-7(6)12-8/h2-4H,1H3
• InChI Key: QGQBXPGCKPRNBE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=NC2=C(S1)C=CC(=C2)F

Description

5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole is a useful research compound. Its molecular formula is C8H6FNOS2 and its molecular weight is 215.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5-Fluoro-2-(methylthio)benzo[d]thiazole (example 40A, 0.178 g, 0.893 mmol) was dissolved in CH2Cl2 (5.96 mL). mCPBA (0.154 g, 0.893 mmol) was added in one portion and the reaction mixture was stirred at room temperature. The reaction was quenched with saturated aqueous sodium bicarbonate and diluted with dichloromethane. The aqueous layer was extracted with dichloromethane (2×). The combined organic were washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo. 5-Fluoro-2-(methylsulfinyl)benzo[d]thiazole (0.180 g, 94% yield) was isolated as a white solid and used without further purification.

Synthesis routes and methods II

Procedure details